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Indications and Mechanism of Action Oxybuprocaine hydrochloride is a local anesthetic indicated for

use as a urethral lubricant to alleviate pain during male urethral catheterization. It functions as a highly

permeable and rapidly absorbed agent that binds to sodium channels, reversibly stabilizing the neuronal

membrane. This action decreases membrane permeability to sodium ions, inhibiting nerve impulse

conduction and providing adequate surface anesthesia for the procedure [1] [2].

Clinical Evidence of Efficacy A 2022 randomized controlled trial (RCT) demonstrated that oxybuprocaine

hydrochloride gel significantly reduces procedural pain compared to standard lubricants like liquid paraffin

[1] [2]. The table below summarizes the key pain score outcomes from this study.

Pain Assessment
Test Group (Oxybuprocaine),
Mean ± SD

Control Group (Liquid
Paraffin), Mean ± SD

P-
value

Preoperative VAS
Score (mm)

20.04 ± 2.68 mm 20.21 ± 3.23 mm 0.694

Postoperative VAS
Score (mm)

31.98 ± 2.57 mm 38.96 ± 2.02 mm <

0.001
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The study confirmed that while pain scores increased after catheterization in both groups, the increase was

significantly lower in the oxybuprocaine group. No significant differences in pain scores were reported

across different catheter sizes (8F to 18F) [1].

Detailed Experimental Protocol

The following protocol is adapted from a single-center RCT that enrolled 192 adult male patients [1].

Patient Preparation and Eligibility Screening

Inclusion Criteria: Male patients over 50 years of age requiring indwelling or intermittent

catheterization [1].
Exclusion Criteria: Patients should be excluded for altered mental state, impaired vision, inability to

report Visual Analogue Scale (VAS) scores, refusal of treatment, or suspected allergy to
oxybuprocaine hydrochloride gel [1].

Informed Consent: Obtain written informed consent from the patient or their legal guardian after
explaining the study's objectives [1].

Materials and Equipment

Oxybuprocaine hydrochloride gel.
Sterile catheter tray.

Appropriate French-size urethral catheter (e.g., 8F, 10F, 16F, 18F).
A 100 mm Visual Analogue Scale (VAS) ruler, marked "no pain" at 0 mm and "most painful" at 100

mm.
A box of opaque, sealed envelopes for randomization.

Step-by-Step Catheterization Procedure

The workflow for the oxybuprocaine gel application protocol is outlined below.
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Start Protocol

Pre-operative Pain Assessment
(VAS Score)

Randomize Patient

Test Group:
Oxybuprocaine Gel

 Allocated

Control Group:
Liquid Paraffin

 Allocated

Prepare 10 mL of
Oxybuprocaine Gel

Prepare 10 mL of
Liquid Paraffin

Administer 5 mL into Urethra
via Syringe

Apply Remaining 5 mL
on Catheter Surface

Wait Approximately
5 Minutes

Insert Catheter

Post operative Pain Assessment

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 7 Tech Support

https://www.smolecule.com/products/s520766?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Post-operative Pain Assessment
(VAS Score)

End Protocol

Click to download full resolution via product page

1. Pre-operative Assessment: Before catheterization, a study nurse records the patient's baseline pain score

using the VAS [1].

2. Randomization and Blinding:

Patients are randomly assigned to the test (oxybuprocaine gel) or control (liquid paraffin) group using
a sealed envelope system [1].

A practice nurse, who opens the envelope, prepares the assigned lubricant on a sterile tray. This
nurse is not involved in the subsequent pain assessment to maintain blinding [1].

3. Gel Application and Catheterization:

The nurse injects 5 mL of the assigned substance (oxybuprocaine gel or liquid paraffin) directly into
the urethra using a syringe [1].

The remaining 5 mL is used to lubricate the surface of the catheter [1].
After a waiting period of approximately 5 minutes to allow the anesthetic to take effect, the catheter is

inserted by the study nurse [1].

4. Post-operative Assessment:

Approximately 5 minutes after catheterization, the same study nurse asks the patient to rate their pain

during the procedure using the VAS scale again [1].

Safety and Tolerability Monitoring

The primary safety endpoint is the patient's self-reported pain score.

In the cited study, no adverse events were directly reported, and the gel was well-tolerated [1].
However, standard monitoring for local anesthetic reactions, such as allergy or hypersensitivity,

should be part of clinical practice.
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Discussion and Comparative Context

The evidence supports oxybuprocaine hydrochloride gel as a effective analgesic lubricant for male

catheterization. For researchers, it is useful to contextualize this within broader strategies for managing

catheter-related pain and trauma.

Comparative Analgesic Efficacy Other studies have explored different methods, such as continuous

infusion of anesthetics. The table below compares oxybuprocaine gel with other interventions based on

available literature.

Intervention
Reported Post-procedure VAS Score
(Mean ± SD or as noted)

Key Comparative Findings

Oxybuprocaine HCl
Gel

31.98 ± 2.57 mm [1] Significant pain reduction vs. liquid

paraffin.

Liquid Paraffin
(Control)

38.96 ± 2.02 mm [1] Baseline for comparison.

2% Lidocaine
Infusion

18.90 ± 11.44 mm [3] A different continuous infusion

method showed lower VAS.

Sterilized Water
Infusion

33.00 ± 11.07 mm [3] Lubrication via infusion helps, but

less than anesthetic.

Innovations in Catheter Technology Beyond gel anesthetics, recent research focuses on specialized

catheters to improve comfort and outcomes.

Drug-Eluting Catheters: One RCT demonstrated that a ropivacaine-eluting catheter significantly
reduced the incidence and severity of Catheter-Related Bladder Discomfort (CRBD) at 24 hours post-

surgery compared to a standard catheter [4].
Novel Injectable Catheter Sets: A 2025 study found that a novel drug-injectable urethral catheter set

(NIUS) for administering hyaluronic acid (HA) improved patient satisfaction, reduced postoperative
pain, and led to fewer urethral strictures after transurethral surgery compared to the conventional

method [5].

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 7 Tech Support

https://www.smolecule.com/products/s520766?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9492377/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9492377/
https://bmcanesthesiol.biomedcentral.com/articles/10.1186/s12871-024-02848-4
https://bmcanesthesiol.biomedcentral.com/articles/10.1186/s12871-024-02848-4
https://www.mdpi.com/2075-4426/14/8/835
https://www.nature.com/articles/s41598-024-84164-y
https://www.smolecule.com/products/s520766?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Conclusion

The use of oxybuprocaine hydrochloride gel is a clinically validated and practical protocol for significantly

reducing pain during male urethral catheterization. The recommended protocol involves the intraurethral

administration of 5 mL of gel, followed by a 5-minute waiting period before catheter insertion. For

researchers and clinicians, this represents a reliable standard of care, while emerging technologies like drug-

eluting and drug-injectable catheters point toward future avenues for enhancing patient comfort and

preventing long-term complications.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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